Cas no 2172086-13-2 (5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde)

• Product Name: 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde
• CAS No: 2172086-13-2
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6568008
• PubChem ID: 165553166
• Update Time: 2025-05-21

5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde
• 2172086-13-2
• 5-[3-(aminomethyl)-6-methylpiperidin-2-yl]thiophene-2-carbaldehyde
• EN300-1477453

• Inchi： 1S/C12H18N2OS/c1-8-2-3-9(6-13)12(14-8)11-5-4-10(7-15)16-11/h4-5,7-9,12,14H,2-3,6,13H2,1H3
• InChI Key： ZRNHIUHQIQMIPC-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(CN)CCC(C)N1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4Ų

Additional information on 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde

Research Briefing on 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde (CAS: 2172086-13-2)

In recent years, the compound 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde (CAS: 2172086-13-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine-thiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the aminomethyl and aldehyde functional groups, make it a versatile intermediate for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

One of the most notable applications of this compound is its role as a key intermediate in the synthesis of protease inhibitors. Research has demonstrated that derivatives of 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde exhibit potent inhibitory activity against specific proteases involved in inflammatory and neurodegenerative diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed nanomolar affinity for a target protease, suggesting its potential as a lead compound for drug development.

In addition to its protease inhibitory activity, this compound has also been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes, making them attractive targets for drug discovery. Preliminary in vitro studies have indicated that certain derivatives of 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde can selectively bind to specific GPCR subtypes, opening new avenues for the treatment of conditions such as pain, anxiety, and cardiovascular diseases.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the compound 5-3-(aminomethyl)-6-methylpiperidin-2-ylthiophene-2-carbaldehyde (CAS: 2172086-13-2) represents a promising candidate for the development of novel therapeutics. Its unique structural features and demonstrated biological activities make it a subject of ongoing research, with potential applications in treating a wide range of diseases. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy and safety in vivo.